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Compound of Interest

Compound Name: Ac-DEVD-CHO

Cat. No.: B179300

Essential Safety and Handling Guide for Ac-DEVD-
CHO

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational
instructions, and disposal plans for the caspase-3 inhibitor, Ac-DEVD-CHO. Adherence to
these procedures will minimize risks and ensure the safe and effective use of this compound in
your research.

Hazard Identification and Safety Data

Ac-DEVD-CHO is a synthetic tetrapeptide aldehyde. While some suppliers classify it as non-
hazardous, others assign it hazard statements based on its chemical properties as an
aldehyde. To ensure the highest level of safety, it is prudent to handle Ac-DEVD-CHO as a
potentially hazardous substance. The primary routes of exposure are inhalation, skin contact,
and eye contact.[1]

Quantitative Safety and Hazard Data
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Parameter

Value

Source | Notes

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

Based on classifications for
similar aldehyde-containing

compounds.[2]

Signal Word

Warning

Consistent with the assigned

hazard statements.

Occupational Exposure Limits

No specific limits have been

established for Ac-DEVD-CHO.

Handle with caution and use
engineering controls to

minimize exposure.[1]

Toxicity Data

To our knowledge, the hazards
of this material have not been

thoroughly investigated.

It is recommended to handle

all chemicals with caution.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Ac-DEVD-CHO, especially when

dissolved in solvents like Dimethyl Sulfoxide (DMSO).

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Hand Protection

For incidental contact (splash
protection):e Nitrile gloves

(minimum 8-10 mils thickness)

Nitrile gloves offer good
resistance to DMSO for short-
term exposure.[3][4] Thin
gauge gloves are not designed
for continuous chemical
contact. If contact occurs,
remove gloves immediately

and wash hands.[4]

For prolonged or intentional
contact:» Neoprene or Butyl

rubber gloves

These materials provide more
robust protection against
DMSO and are recommended
for tasks with a higher risk of

exposure.[4]

Eye Protection

Chemical safety goggles with

side shields

Protects against splashes of

liquids, mists, or dust.[1]

Skin and Body Protection

« Laboratory coate Closed-toe

shoes

Prevents skin contact with

spills and splashes.

Respiratory Protection

» Use in a well-ventilated area
or a chemical fume hood.- If
ventilation is inadequate or
dust is generated, a NIOSH-
approved respirator with an
appropriate cartridge is

recommended.

Minimizes inhalation of dust or

aerosols.

Experimental Protocols: Safe Handling and Disposal
Step-by-Step Handling Procedure

e Preparation and Planning:

o Before handling, read and understand the Safety Data Sheet (SDS).

o Ensure all necessary PPE is available and in good condition.
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o Work in a designated area, preferably a chemical fume hood, especially when handling the
powdered form or preparing solutions.

o Reconstitution (if applicable):
o Ac-DEVD-CHO is often supplied as a solid and reconstituted in a solvent such as DMSO.

o Carefully weigh the required amount of the compound in a fume hood to avoid inhaling
any dust.

o Slowly add the solvent to the vial containing the compound. Cap the vial and vortex gently
until the solid is completely dissolved.

e Use in Experiments:

o When pipetting solutions of Ac-DEVD-CHO, use filtered pipette tips to prevent
aerosolization and cross-contamination.

o Avoid direct contact with skin, eyes, and clothing. If contact occurs, follow the first aid
measures outlined in the SDS.[1]

e Storage:
o Store Ac-DEVD-CHO according to the manufacturer's instructions, typically at -20°C.[5]

o Keep the container tightly closed in a dry and well-ventilated place.[1]

Disposal Plan

All waste materials containing Ac-DEVD-CHO must be treated as hazardous chemical waste.
» Waste Segregation:

o Collect all liquid waste containing Ac-DEVD-CHO (e.g., unused solutions, cell culture
media) in a designated, labeled, and sealed hazardous waste container.

o Solid waste (e.g., contaminated pipette tips, gloves, vials) should be collected in a
separate, clearly labeled hazardous waste container.
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e Chemical Inactivation (for Aldehydes):

o For larger quantities of surplus aldehyde solutions, a chemical inactivation step can be
considered to reduce toxicity before disposal. Acommon method is oxidation to a less
toxic carboxylic acid using potassium permanganate. This procedure should only be
performed by trained personnel in a controlled laboratory setting.[6]

» Final Disposal:

o Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office, following all local, state, and federal regulations.

o Do not pour Ac-DEVD-CHO solutions down the drain.[1]

Visualized Workflows

The following diagrams illustrate the key processes for safely handling Ac-DEVD-CHO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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